2-dimethylaminomethylcyclohexyl benzoate
2-dimethylaminomethylcyclohexyl benzoate
Brand Name:
Vulcanchem
CAS No.:
117307-29-6
VCID:
VC0219520
InChI:
InChI=1S/C16H23NO2/c1-17(2)12-14-10-6-7-11-15(14)19-16(18)13-8-4-3-5-9-13/h3-5,8-9,14-15H,6-7,10-12H2,1-2H3/t14-,15-/m0/s1
SMILES:
CN(C)CC1CCCCC1OC(=O)C2=CC=CC=C2
Molecular Formula:
C16H23NO2
Molecular Weight:
261.36 g/mol
2-dimethylaminomethylcyclohexyl benzoate
CAS No.: 117307-29-6
Main Products
VCID: VC0219520
Molecular Formula: C16H23NO2
Molecular Weight: 261.36 g/mol
| CAS No. | 117307-29-6 |
|---|---|
| Product Name | 2-dimethylaminomethylcyclohexyl benzoate |
| Molecular Formula | C16H23NO2 |
| Molecular Weight | 261.36 g/mol |
| IUPAC Name | [(1S,2S)-2-[(dimethylamino)methyl]cyclohexyl] benzoate |
| Standard InChI | InChI=1S/C16H23NO2/c1-17(2)12-14-10-6-7-11-15(14)19-16(18)13-8-4-3-5-9-13/h3-5,8-9,14-15H,6-7,10-12H2,1-2H3/t14-,15-/m0/s1 |
| Standard InChIKey | OYIQBJVQPZHJHK-GJZGRUSLSA-N |
| Isomeric SMILES | CN(C)C[C@@H]1CCCC[C@@H]1OC(=O)C2=CC=CC=C2 |
| SMILES | CN(C)CC1CCCCC1OC(=O)C2=CC=CC=C2 |
| Canonical SMILES | CN(C)CC1CCCCC1OC(=O)C2=CC=CC=C2 |
| Synonyms | 2-dimethylaminomethylcyclohexyl benzoate 2-dimethylaminomethylcyclohexyl benzoate, (1R-cis)-isomer 2-dimethylaminomethylcyclohexyl benzoate, (1R-trans)-isomer 2-dimethylaminomethylcyclohexyl benzoate, (1S-trans)-isomer DAMC-BENZOATE |
| PubChem Compound | 3082837 |
| Last Modified | Nov 11 2021 |
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